Cas no 1287402-67-8 ((2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one)
(2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one
-
- Inchi: 1S/C17H15FO2/c1-2-20-16-9-7-14(8-10-16)17(19)11-6-13-4-3-5-15(18)12-13/h3-12H,2H2,1H3/b11-6+
- InChI Key: ZLQOVHFVJGQBIT-IZZDOVSWSA-N
- SMILES: FC1=CC=CC(=C1)/C=C/C(C1C=CC(=CC=1)OCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 332
- Topological Polar Surface Area: 26.3
(2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1194242-2g |
1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one |
1287402-67-8 | 98% | 2g |
¥8122.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1194242-10g |
1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one |
1287402-67-8 | 98% | 10g |
¥15276.00 | 2024-08-09 | |
| A2B Chem LLC | AJ25449-1g |
(2E)-1-(4-ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one |
1287402-67-8 | 95+% | 1g |
$628.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25449-2g |
(2E)-1-(4-ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one |
1287402-67-8 | 95+% | 2g |
$830.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25449-5g |
(2E)-1-(4-ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one |
1287402-67-8 | 95+% | 5g |
$1134.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25449-10g |
(2E)-1-(4-ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one |
1287402-67-8 | 95+% | 10g |
$1337.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25449-25g |
(2E)-1-(4-ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one |
1287402-67-8 | 95+% | 25g |
$1944.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25449-50g |
(2E)-1-(4-ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one |
1287402-67-8 | 95+% | 50g |
$2855.00 | 2024-04-20 | |
| A2B Chem LLC | AJ25449-100g |
(2E)-1-(4-ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one |
1287402-67-8 | 95+% | 100g |
$4037.00 | 2024-04-20 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_523915-2g |
(2E)-1-(4-ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one |
1287402-67-8 | 95+% | 2g |
¥6248.00 | 2024-08-09 |
(2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one
Introduction to (2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one (CAS No. 1287402-67-8)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, (2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one, identified by its CAS number 1287402-67-8, has garnered significant attention due to its unique structural properties and potential biological activities. This compound, featuring a conjugated system with a phenyl ring and a fluoro substituent, presents an intriguing platform for further exploration in medicinal chemistry.
The molecular structure of (2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one consists of an α,β-unsaturated ketone core, which is a common motif in many bioactive molecules. The presence of both ethoxy and fluoro groups introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Such structural features are often exploited to enhance binding affinity and selectivity, making this compound a promising candidate for drug discovery programs.
In recent years, there has been a growing interest in the development of small molecules that can modulate inflammatory pathways, particularly those involving nuclear factor kappa B (NF-κB) signaling. NF-κB is a key transcription factor involved in the regulation of immune responses, cell proliferation, and apoptosis. Compounds that can selectively inhibit NF-κB activation have shown potential in treating various inflammatory and autoimmune diseases. Preliminary studies on (2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one have suggested that it may interact with NF-κB pathway components, potentially leading to novel therapeutic interventions.
The fluoro substituent in the molecule is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity in many drug candidates. The electron-withdrawing nature of fluorine can also influence the electronic properties of the aromatic rings, thereby affecting the compound's reactivity and biological activity. Additionally, the ethoxy group provides a hydrophilic moiety that can improve solubility and pharmacokinetic properties, making it easier for the compound to reach its target site of action.
Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies using (2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one have shown promising interactions with several protein targets relevant to inflammation and cancer. These virtual screening approaches have helped identify key binding pockets and optimized analogs for further development.
The synthesis of (2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by functional group transformations such as reduction and halogenation. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing both reaction times and environmental impact.
One of the most exciting aspects of studying (2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one is its potential application in combinatorial chemistry and library design. By systematically varying substituents on the aromatic rings, researchers can generate large libraries of derivatives with diverse biological profiles. Such libraries are invaluable tools for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.
In conclusion, (2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one (CAS No. 1287402-67-8) represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features, combined with promising preliminary biological data, make it a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development.
1287402-67-8 ((2E)-1-(4-Ethoxyphenyl)-3-(3-fluorophenyl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)